Cas no 1339865-99-4 (3-amino-1-2-(dimethylamino)ethylpiperidin-2-one)

• Product Name: 3-amino-1-2-(dimethylamino)ethylpiperidin-2-one
• CAS No: 1339865-99-4
• MF: C₉H₁₉N₃O
• MW: 185.266661882401
• CID: 5149369
• PubChem ID: 64237492
• Update Time: 2025-06-08

3-amino-1-2-(dimethylamino)ethylpiperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-[2-(dimethylamino)ethyl]piperidin-2-one
• 3-Amino-1-(2-(dimethylamino)ethyl)piperidin-2-one
• 3-Amino-1-(2-dimethylamino-ethyl)-piperidin-2-one
• 2-Piperidinone, 3-amino-1-[2-(dimethylamino)ethyl]-
• 3-amino-1-2-(dimethylamino)ethylpiperidin-2-one

• Inchi： 1S/C9H19N3O/c1-11(2)6-7-12-5-3-4-8(10)9(12)13/h8H,3-7,10H2,1-2H3
• InChI Key： RBDAFFDAVKQVGA-UHFFFAOYSA-N
• SMILES： O=C1C(CCCN1CCN(C)C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: -0.6
• Topological Polar Surface Area: 49.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-amino-1-2-(dimethylamino)ethylpiperidin-2-one

Introduction to 3-amino-1-2-(dimethylamino)ethylpiperidin-2-one (CAS No. 1339865-99-4)

3-amino-1-2-(dimethylamino)ethylpiperidin-2-one, identified by the CAS number 1339865-99-4, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This piperidine derivative has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive study in drug discovery and development. The compound's unique framework, featuring both amino and dimethylamino functional groups, positions it as a versatile scaffold for designing novel therapeutic agents.

The chemical structure of 3-amino-1-2-(dimethylamino)ethylpiperidin-2-one consists of a piperidine ring substituted with an amino group at the 3-position and an ethyl chain terminated by a secondary amine at the 2-position, further modified by two methyl groups. This configuration imparts distinct electronic and steric properties, influencing its reactivity and interaction with biological targets. The presence of multiple nitrogen atoms enhances its potential as a ligand in coordination chemistry and as a precursor for more complex molecules.

In recent years, the pharmaceutical industry has shown increasing interest in piperidine derivatives due to their favorable pharmacokinetic profiles and binding affinity to various biological receptors. Studies have demonstrated that modifications at the piperidine core can significantly alter the pharmacological properties of compounds, making them more effective in treating neurological disorders, infectious diseases, and cancer. The specific arrangement of functional groups in 3-amino-1-2-(dimethylamino)ethylpiperidin-2-one suggests potential applications in these areas.

One of the most compelling aspects of this compound is its potential as a building block for more sophisticated molecules. Researchers have utilized similar piperidine scaffolds to develop drugs that modulate enzyme activity, receptor binding, and signal transduction pathways. For instance, recent studies have explored the use of piperidine derivatives in the treatment of Alzheimer's disease by targeting amyloid-beta aggregation. The structural features of 3-amino-1-2-(dimethylamino)ethylpiperidin-2-one align well with this approach, suggesting its utility in such therapeutic contexts.

The synthesis of 3-amino-1-2-(dimethylamino)ethylpiperidin-2-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions, reductive amination, and cyclization processes. Advanced techniques such as flow chemistry have been employed to optimize these reactions, improving scalability and reducing byproduct formation. These synthetic advancements are crucial for producing sufficient quantities of the compound for both preclinical and clinical studies.

From a computational chemistry perspective, molecular modeling techniques have been instrumental in understanding the interactions between 3-amino-1-2-(dimethylamino)ethylpiperidin-2-one and biological targets. Docking studies have revealed that this compound can bind effectively to various protein receptors, including those involved in neurotransmitter signaling and inflammatory responses. These insights have guided medicinal chemists in designing analogs with enhanced potency and selectivity. Additionally, quantum mechanical calculations have provided detailed insights into the electronic structure of the molecule, aiding in rational drug design.

The pharmacological evaluation of 3-amino-1-2-(dimethylamino)ethylpiperidin-2-one has revealed several promising activities. In vitro assays have shown that it exhibits moderate inhibition against certain enzymes implicated in cancer progression. Furthermore, preliminary animal studies suggest that it may possess neuroprotective properties, making it a candidate for treating neurodegenerative disorders. These findings underscore the importance of further investigation into its therapeutic potential.

Regulatory considerations play a critical role in advancing compounds like 3-amino-1-2-(dimethylamino)ethylpiperidin-2-one into clinical development. Compliance with Good Manufacturing Practices (GMP) ensures that pharmaceutical-grade material is produced consistently and safely. Preclinical toxicology studies are essential to assess potential side effects before human trials can commence. These rigorous testing protocols are necessary to ensure patient safety while maximizing therapeutic benefits.

The future direction of research on 3-amino-1-2-(dimethylamino)ethylpiperidin-2-one includes exploring its role in combination therapies and investigating mechanisms of action at a deeper level. Combination therapies involve pairing this compound with other drugs to achieve synergistic effects, potentially enhancing treatment outcomes for complex diseases such as cancer or autoimmune disorders. Understanding the molecular mechanisms by which it exerts its effects will provide valuable insights into its therapeutic utility.

In conclusion,3-amino-1-2-(dimethylamino)ethylpiperidin-2-one (CAS No. 1339865-99-4) represents a promising compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive scaffold for drug discovery, while ongoing research continues to uncover new therapeutic possibilities. As scientific understanding advances, this compound is likely to play an increasingly important role in addressing unmet medical needs.